Cas no 138580-78-6 (3-Quinolinecarbonitrile, 2-(2-formyl-1H-pyrrol-1-yl)-)
138580-78-6 structure
Product Name:3-Quinolinecarbonitrile, 2-(2-formyl-1H-pyrrol-1-yl)-
CAS No:138580-78-6
MF:C15H9N3O
MW:247.251462697983
CID:1254263
Update Time:2024-08-04
3-Quinolinecarbonitrile, 2-(2-formyl-1H-pyrrol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolinecarbonitrile, 2-(2-formyl-1H-pyrrol-1-yl)-
-
- Inchi: 1S/C15H9N3O/c16-9-12-8-11-4-1-2-6-14(11)17-15(12)18-7-3-5-13(18)10-19/h1-8,10H
- InChI Key: BIRNHEJKUQVFTN-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2)C=C(C#N)C=1N1C=CC=C1C=O
Computed Properties
- Exact Mass: 247.07467
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 509.2±40.0 °C(Predicted)
- PSA: 58.68
- pka: -3.75±0.61(Predicted)
3-Quinolinecarbonitrile, 2-(2-formyl-1H-pyrrol-1-yl)- Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
138580-78-6 (3-Quinolinecarbonitrile, 2-(2-formyl-1H-pyrrol-1-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk